N-(2,3-dimethylphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H17N3O2S/c1-9-5-4-6-12(11(9)3)17-13(19)8-21-14-7-10(2)16-15(20)18-14/h4-7H,8H2,1-3H3,(H,17,19)(H,16,18,20)
• InChI Key: DLJZHZJJNKUKSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC(=O)NC(=C2)C)C
• Molecular Formula: C15H17N3O2S
• Molecular Weight: 303.4 g/mol

Description

N-(2,3-dimethylphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide, also known as DMPT, is a synthetic compound that has gained significant attention in recent years due to its potential applications in various fields. DMPT is a derivative of thioacetamide and is widely used in scientific research, particularly in the field of animal nutrition.

Scientific Research Applications

Antibacterial Applications

• The combination of sulfamoxole (a sulfonamide) and trimethoprim has shown significant antibacterial activity against various bacterial infections, including those in the gastrointestinal tract, skin, and gynecological infections. This combination, known as CN 3123, has been effective against salmonellosis and shigellosis, and infections of the female genital organs, showcasing its broad antibacterial utility (Etzel, Lehmann, Steiner, & Wesenberg, 1976).

Toxicokinetics and Biomarkers

• Studies on the toxicokinetics of N,N-dimethylacetamide (DMA), a solvent, have identified major urinary metabolites such as S-(acetamidomethyl)mercapturic acid (AMMA) and N-methylacetamide (NMA), highlighting the utility of these metabolites as biomarkers for occupational exposure to DMA (Princivalle, Pasini, & Perbellini, 2010).

Pharmacokinetics

• Research into the pharmacokinetics of intravenous paracetamol in elderly patients has provided valuable insights into how age and genetic factors can affect drug metabolism, emphasizing the importance of considering these factors in clinical settings (Liukas et al., 2011).

Metabolite Identification for Exposure Monitoring

• The identification of new metabolites such as S-acetamidomethyl-mercapturic acid for monitoring occupational exposure to chemicals like N,N-dimethylacetamide demonstrates the evolving understanding of toxicology and the development of more accurate exposure assessment methods (Perbellini, Princivalle, Caivano, & Montagnani, 2003).